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Compound of Interest

Compound Name: (+)-cis-Abienol

Cat. No.: B15563736

For Researchers, Scientists, and Drug Development Professionals

(+)-cis-Abienol, a labdane-type diterpene alcohol, serves as a versatile and valuable chiral
starting material in the synthesis of a variety of bioactive molecules and commercially
significant compounds. Its inherent stereochemistry makes it an excellent chiral building block
for the enantiospecific synthesis of complex natural products and their analogues.
Predominantly sourced from balsam fir (Abies balsamea) and tobacco (Nicotiana tabacum),
this natural product is a key precursor for the fragrance industry, particularly in the production of
ambergris substitutes like Ambrox®[1][2][3]. Beyond fragrances, its utility extends to the
synthesis of other bioactive compounds, including drimane-type sesquiterpenoids and other
complex diterpenes.

This document provides detailed application notes and experimental protocols for the use of
(+)-cis-Abienol in key synthetic transformations.

Synthesis of (-)-Ambrox

One of the most prominent applications of (+)-cis-Abienol is in the semi-synthesis of (-)-
Ambrox, a highly valued ambergris odorant. The transformation is efficiently achieved through
a two-step sequence involving oxidative cleavage of the side chain followed by acid-catalyzed
cyclization[4].
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Signaling Pathway Diagram: Synthesis of (-)-Ambrox
from (+)-cis-Abienol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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